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Compound of Interest

2-Methoxyphenyl 4-
Compound Name:
methylbenzenesulfonate

Cat. No.: B186188

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed breakdown of the molecular weight determination for 2-
Methoxyphenyl 4-methylbenzenesulfonate, a chemical compound of interest in various
research and development applications.

Chemical Identity and Formula

2-Methoxyphenyl 4-methylbenzenesulfonate is an organic compound. For the precise
calculation of its molecular weight, establishing the correct molecular formula is the
foundational step. As an isomer of 4-Methoxyphenyl 4-methylbenzenesulfonate, it shares the
same molecular formula.

Molecular Formula: C14H1404S

This formula indicates that each molecule of the compound is composed of:

14 Carbon atoms

14 Hydrogen atoms

4 Oxygen atoms

1 Sulfur atom
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Molecular Weight Calculation

The molecular weight is the sum of the atomic weights of all atoms in a molecule. The
calculation is based on the standard atomic weights of the constituent elements as provided by
the International Union of Pure and Applied Chemistry (IUPAC).

Data Presentation: Atomic Composition and Weight
Calculation

The following table summarizes the quantitative data used to determine the molecular weight of
2-Methoxyphenyl 4-methylbenzenesulfonate.

. Standard

Quantity of ] . Subtotal (
Element Symbol Atomic Weight

Atoms g/mol )

(g/mol)

Carbon C 14 12.011 168.154
Hydrogen H 14 1.008 14.112
Oxygen O 4 15.999 63.996
Sulfur S 1 32.06 32.06

Total 278.322

The calculated molecular weight of 2-Methoxyphenyl 4-methylbenzenesulfonate is 278.322
g/mol .

Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of 2-Methoxyphenyl 4-
methylbenzenesulfonate are beyond the scope of this document, which focuses solely on the
calculation of its molecular weight. Methodologies for its preparation and characterization
would typically be found in peer-reviewed scientific literature or detailed chemical synthesis
databases.

Visualization of the Calculation Workflow
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The logical process for calculating the molecular weight can be visualized as a straightforward
workflow.

Identify Molecular Formula

(C14H1404S)
Determine Atomic Composition Obtain Standard Atomic Weights
(C:14,H:14,0:4,S: 1) (C:12.011, H: 1.008, O: 15.999, S: 32.06)

Calculate Subtotals
(Atoms * Atomic Weight)

Sum Subtotals

Final Molecular Weight
(278.322 g/mol)

Diagram 1: Molecular Weight Calculation Workflow

Click to download full resolution via product page
Caption: Workflow for calculating the molecular weight of a chemical compound.

Disclaimer: The standard atomic weights used in this calculation are based on IUPAC
recommendations and may have slight variations depending on the isotopic composition of the
elements.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b186188?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

